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Compound of Interest

Compound Name: Methyl 3-(methylthio)propionate

Cat. No.: B076985 Get Quote

Essential Safety and Handling Guide for Methyl
3-(methylthio)propionate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 3-(methylthio)propionate in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize risks.

Chemical Identifier:

Name: Methyl 3-(methylthio)propionate

CAS Number: 13532-18-8

Molecular Formula: C5H10O2S

Hazard Identification and Safety Precautions
Methyl 3-(methylthio)propionate is classified as a combustible liquid with a strong,

unpleasant odor.[1][2] Some safety data sheets also indicate that it may be harmful if

swallowed, in contact with skin, or if inhaled.[3][4] Adherence to strict safety protocols is crucial.

Hazard Summary Table
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Hazard Type
Classification & Precautionary
Statements

Physical Hazard

Combustible liquid (Category 4).[1][2] P210:

Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[2][5]

Health Hazard

Acute toxicity, Oral (Category 4).[4] Harmful in

contact with skin or if inhaled.[3] P261: Avoid

breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3]

P301+P317: IF SWALLOWED: Get medical

help.[4] P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.[3]

Incompatibility Strong oxidizing agents and strong bases.[1]

Decomposition

Thermal decomposition can release irritating

gases and vapors, including carbon monoxide,

carbon dioxide, and sulfur oxides.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 3-(methylthio)propionate to prevent

exposure.

PPE Requirements Table
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards.[1][4]

Protects against splashes and

vapors.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.[1][3]

Prevents skin contact which

may be harmful.

Respiratory Protection

Not required under normal use

with adequate ventilation.[1] In

case of inadequate ventilation

or potential for inhalation, use

a vapor respirator.[6]

Protects against inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for the safe handling of Methyl 3-
(methylthio)propionate from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure a safety shower and eye wash station are readily accessible.[6]

Remove all potential ignition sources from the handling area.[1]

Have spill control materials (e.g., sand, silica gel, universal binder) readily available.[1]

2. Handling the Chemical:

Wear the mandatory PPE as specified in the table above.

Avoid direct contact with the chemical. Do not ingest or breathe in the vapors.[1]

Ground and bond containers when transferring material to prevent static discharge.
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Use only non-sparking tools.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep away from heat, sparks, flame, and incompatible materials like strong oxidizing agents

and bases.[1]

4. Accidental Release Measures:

In case of a spill, remove all ignition sources.[1]

Ventilate the area.

Absorb the spill with an inert absorbent material such as sand, silica gel, or a universal

binder.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

5. First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1]

After skin contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[1]

After inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[2]

After ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][4]

Disposal Plan
Proper disposal of Methyl 3-(methylthio)propionate and its contaminated waste is critical to

ensure environmental and personnel safety.
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Disposal Guidelines Table

Waste Type Disposal Procedure

Unused Chemical

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

regional, and national regulations.[1][5] Do not

empty into drains.[1]

Contaminated PPE
Dispose of as hazardous waste in a suitable,

closed container.

Spill Cleanup Material
Collect in a sealed container and dispose of as

hazardous waste according to local regulations.

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for safely handling Methyl
3-(methylthio)propionate.
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Workflow for Handling Methyl 3-(methylthio)propionate
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Caption: Safe handling workflow for Methyl 3-(methylthio)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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